4-(2-Propynylthio)pyridine

• Molecular Formula: C8H7NS
• Molecular Weight: 149.21 g/mol
• IUPAC Name: 4-prop-2-ynylsulfanylpyridine
• InChI: InChI=1S/C8H7NS/c1-2-7-10-8-3-5-9-6-4-8/h1,3-6H,7H2
• InChI Key: WPMJHWYLXBMMKU-UHFFFAOYSA-N
• Canonical SMILES: C#CCSC1=CC=NC=C1

Description

4-(2-Propynylthio)pyridine is a pyridine derivative functionalized with a propynylthio (-S-C≡CH) group at the 4-position. Its synthesis involves the iodination of the terminal alkyne in 4-(2-propynylthio)pyridine to yield 4-(3-iodo-2-propynylthio)pyridine (melting point: 140°C) . Elemental analysis confirms its composition (C₈H₆INS), with sulfur content experimentally determined at 11.18% (theoretical: 11.66%), suggesting minor synthesis impurities . This compound is primarily utilized as a fungicidal agent in paint formulations due to its reactive iodine and alkyne moieties, which enhance biocidal activity .

Comparison with Similar Compounds

Comparison with Similar Pyridine Derivatives

Structural and Functional Group Variations

4-Methyl-6-(2-methyl-4-(methylthio)butyl)pyridin-2-amine (Compound 33)

• Structure : Features a methylthio (-S-CH₃) group and a branched alkyl chain.
• Synthesis : Prepared via deprotection of a pyrrole intermediate, yielding a yellow solid with confirmed structure by ¹H NMR (δ 6.42 ppm for pyridine protons) .

2-Amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl)-1-(4-substituted phenyl)pyridine Derivatives

• Structure : Contains chloro and substituted phenyl groups, increasing molecular complexity.
• Physical Properties : Higher melting points (268–287°C) compared to 4-(2-propynylthio)pyridine (140°C), attributed to stronger intermolecular forces from aromatic and halogen substituents .
• Spectral Data : IR spectra show C-Cl stretches at 750–800 cm⁻¹, while ¹H NMR confirms aromatic proton environments (δ 7.2–8.5 ppm) .

4-(2-Aminoethyl)pyridine

• Structure: Substituted with an aminoethyl (-CH₂CH₂NH₂) group.
• Applications : Used in coordination polymers for metal binding (e.g., Cd(II)-cyanide complexes) and studied for antimicrobial activity .

Physical and Chemical Properties

Table 1: Comparative Data for Pyridine Derivatives

Compound	Molecular Weight	Melting Point (°C)	Sulfur Content (%)	Key Application
4-(2-Propynylthio)pyridine	275.11	140	11.18 (found)	Paint fungicide
Compound 33	238.37	Not reported	13.44 (theoretical)	iNOS inhibition
Chloro-phenyl derivative	466–545	268–287	Not applicable	Pharmacological studies
4-(2-Aminoethyl)pyridine	122.17	Not reported	0	Coordination chemistry

• Melting Points : Bulky substituents (e.g., chloro-phenyl groups) increase melting points due to enhanced van der Waals interactions.
• Sulfur Reactivity : The propynylthio group in 4-(2-propynylthio)pyridine exhibits higher reactivity compared to methylthio groups, enabling iodination for fungicidal activity .

Spectroscopic and Computational Insights

• ¹H NMR : Pyridine protons in 4-(2-propynylthio)pyridine resonate near δ 7.5–8.5 ppm, similar to other pyridine derivatives .
• Computational Studies: Unlike 4-(1-aminoethyl)pyridine, which has been analyzed via DFT for electronic properties , 4-(2-propynylthio)pyridine lacks theoretical studies, indicating a research gap.